2,4-Diphenylbutanoic acid

• IUPAC Name: 2,4-diphenylbutanoic acid
• InChI: InChI=1S/C16H16O2/c17-16(18)15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,17,18)
• InChI Key: FZFIAPLRITZLME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(C2=CC=CC=C2)C(=O)O
• Molecular Formula: C16H16O2
• DSSTOX Substance ID: DTXSID901347418
• Molecular Weight: 240.30 g/mol
• CAS RN: 2901-34-0

Description

2,4-Diphenylbutanoic acid is an organic compound with the chemical formula C16H16O2. It is a powder at room temperature.

Synthesis Analysis

A paper titled “Phase Transfer Catalyzed Additions. Part 22. A Convenient Synthesis of threo-4Amino3,4-diphenylbutanoic Acid and Its Derivatives” discusses the synthesis of a derivative of 2,4-Diphenylbutanoic acid. Another paper titled “Microwave-assisted synthesis of 4-oxo-2-butenoic acids by aldol” could provide insights into the synthesis process.

Molecular Structure Analysis

The molecular structure of 2,4-Diphenylbutanoic acid consists of 16 carbon atoms, 16 hydrogen atoms, and 2 oxygen atoms. The InChI key is FZFIAPLRITZLME-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

2,4-Diphenylbutanoic acid is a powder at room temperature. It has a molecular weight of 240.3 and a melting point of 74-75 degrees Celsius.

Scientific Research Applications

• Chemical Synthesis and Reactions : 2,4-Diphenylbutanoic acid and its derivatives are utilized in chemical synthesis. For instance, 4-(Diphenylphosphino)benzoic acid, a related compound, is used in the Mitsunobu reaction as a bifunctional reagent. This reaction enables the stereospecific conversion of a secondary alcohol to an ester, which is useful in synthesizing various organic compounds (Muramoto et al., 2013).

• Pharmacology and Drug Design : Some derivatives of 2,4-Diphenylbutanoic acid, like (2S,4S)-amino-4-(2,2-diphenylethyl)pentanedioic acid, have been identified as selective antagonists for certain glutamate receptors, which are important in neural signaling (Escribano et al., 1998).

• Microbial Degradation and Environmental Impact : Research has been conducted on microbial degradation of related compounds like 1,3-diphenylbutane. These studies are crucial for understanding how such chemicals break down in the environment, potentially informing waste management and pollution control strategies (Sielicki et al., 1978).

• Material Science and Polymer Chemistry : Compounds structurally related to 2,4-Diphenylbutanoic acid have been used in the synthesis of polymers. For example, diphenolic acid (a derivative) is made from cellulose-rich waste and converted into polycarbonates with useful properties (Zhang & Moore, 2003).

• Organic Chemistry and Catalysis : Studies show the use of related compounds in organic synthesis, such as in the preparation of 1,4-diketones, which are important intermediates in organic chemistry (Ceylan et al., 2004).

Safety and Hazards

The safety information for 2,4-Diphenylbutanoic acid includes several hazard statements: H302, H315, H319, H335. These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

It’s worth noting that the compound is structurally similar to phenylbutyric acid, which is known to act as a histone deacetylase inhibitor and a chemical chaperone . It’s unclear whether 2,4-diphenylbutanoic acid shares these mechanisms of action .

Biochemical Pathways

Given its structural similarity to phenylbutyric acid, it may potentially influence similar pathways, such as those involved in protein folding and gene expression .

Result of Action

Given its structural similarity to phenylbutyric acid, it may potentially have similar effects, such as inducing cell cycle arrest and apoptosis in cancer cells . .

Action Environment

Factors such as pH, temperature, and the presence of other compounds could potentially influence its action